Cas no 851987-29-6 (N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide)

• Product Name: N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide
• CAS No: 851987-29-6
• MF: C₁₉H₁₅N₃O₃S
• MW: 365.405702829361
• CID: 6065529
• PubChem ID: 7105670
• Update Time: 2025-05-20

N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide
• 2H-1-Benzopyran-3-carboxylic acid, 2-oxo-, 2-(4,6-dimethyl-2-benzothiazolyl)hydrazide
• N'-(4,6-dimethylbenzo[d]thiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide
• N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-oxochromene-3-carbohydrazide
• 851987-29-6
• AKOS024590807
• AB00670744-01
• F0642-3484

• Inchi： 1S/C19H15N3O3S/c1-10-7-11(2)16-15(8-10)26-19(20-16)22-21-17(23)13-9-12-5-3-4-6-14(12)25-18(13)24/h3-9H,1-2H3,(H,20,22)(H,21,23)
• InChI Key： QMRGYBZNEAVOJL-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C=C1C(NNC1=NC2=C(C)C=C(C)C=C2S1)=O

Computed Properties

• Exact Mass: 365.08341252g/mol
• Monoisotopic Mass: 365.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.450±0.06 g/cm3(Predicted)
• pka: 9.43±0.20(Predicted)

Additional information on N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide

Comprehensive Overview of N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide (CAS No. 851987-29-6)

The compound N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide (CAS No. 851987-29-6) is a synthetic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This benzothiazole-coumarin hybrid derivative combines the pharmacophoric elements of both benzothiazole and coumarin moieties, making it a subject of interest in medicinal chemistry and material science. Researchers have been particularly intrigued by its possible bioactive properties, including antioxidant, anti-inflammatory, and fluorescence characteristics.

In the context of current scientific trends, the demand for heterocyclic compounds like N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide has surged, especially in drug discovery and biomarker development. The compound's structural versatility allows for modifications that can enhance its binding affinity to biological targets, a feature highly sought after in the development of new therapeutic agents. Additionally, its fluorescence properties make it a candidate for use in bioimaging and sensor technologies, aligning with the growing interest in non-invasive diagnostic tools.

From a synthetic chemistry perspective, the preparation of N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide involves a series of well-optimized reactions, including condensation and cyclization steps. The 4,6-dimethyl-1,3-benzothiazole moiety is a critical component, contributing to the compound's electron-rich nature and stability. Meanwhile, the coumarin segment introduces photophysical properties, which are exploitable in optoelectronic applications. This dual functionality positions the compound as a valuable scaffold for multidisciplinary research.

Recent studies have explored the structure-activity relationship (SAR) of N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide, revealing insights into how subtle changes in its substituents can influence its biological activity. For instance, the methyl groups at the 4 and 6 positions of the benzothiazole ring have been shown to enhance lipophilicity, potentially improving cell membrane permeability. Such findings are crucial for researchers aiming to design next-generation pharmaceuticals with improved bioavailability and target specificity.

Beyond its pharmaceutical potential, N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide has also been investigated for its material science applications. Its fluorescence emission in the visible spectrum makes it a promising candidate for organic light-emitting diodes (OLEDs) and fluorescent probes. The compound's ability to chelate metal ions further expands its utility in environmental sensing and catalysis, addressing contemporary challenges in pollution detection and green chemistry.

In summary, N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide (CAS No. 851987-29-6) represents a fascinating example of how hybrid molecules can bridge the gap between drug discovery and advanced materials. Its multifunctional nature and tunable properties make it a compelling subject for ongoing and future research. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in addressing some of the most pressing healthcare and technological challenges of our time.